Cas no 863587-95-5 (6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 863587-95-5
• MF: C₁₅H₁₇FN₄O₂
• MW: 304.319486379623
• CID: 5911757
• PubChem ID: 7080816
• Update Time: 2025-06-12

6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SR-01000008560
• 863587-95-5
• 6-(4-(4-fluorophenyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
• SR-01000008560-1
• AKOS024596926
• 6-[4-(4-fluorophenyl)piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione
• F0693-0757
• SR-01000008560-2
• 2,4(1H,3H)-Pyrimidinedione, 6-[4-(4-fluorophenyl)-1-piperazinyl]-3-methyl-

• Inchi： 1S/C15H17FN4O2/c1-18-14(21)10-13(17-15(18)22)20-8-6-19(7-9-20)12-4-2-11(16)3-5-12/h2-5,10H,6-9H2,1H3,(H,17,22)
• InChI Key： FFLWWDFVIGFWRE-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N2CCN(C3=CC=C(F)C=C3)CC2)=CC(=O)N1C

Computed Properties

• Exact Mass: 304.13355396g/mol
• Monoisotopic Mass: 304.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• pka: 9.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to Compound with CAS No. 863587-95-5 and Product Name: 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

The compound with the CAS number 863587-95-5 and the product name 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates both piperazine and tetrahydropyrimidine moieties, which are well-known for their biological activity and role in drug design.

In recent years, there has been a growing interest in the development of novel compounds that combine the pharmacological properties of piperazine and tetrahydropyrimidine derivatives. These structural motifs have been extensively studied for their ability to modulate various biological pathways, making them valuable candidates for the treatment of a wide range of diseases. The introduction of a fluorophenyl group at the 4-position of the piperazine ring in this compound adds an additional layer of complexity and functionality, which can influence its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of both nitrogen-rich heterocycles suggests that it may exhibit a broad spectrum of biological activities. Preliminary studies have indicated that compounds with similar structural features may possess properties such as receptor binding affinity, enzyme inhibition, and anti-inflammatory effects. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

The synthesis of 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the tetrahydropyrimidine core through cyclization reactions. Subsequent steps involve the introduction of the piperazine moiety and the fluorophenyl group, which are critical for achieving the desired biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

Recent advancements in computational chemistry have also played a pivotal role in the design and optimization of this compound. Molecular modeling studies have been used to predict the binding modes of this molecule to various biological targets. These simulations have provided valuable insights into how changes in the chemical structure can influence receptor interactions and overall potency. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The pharmacological profile of 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is currently under investigation in several preclinical studies. Initial findings suggest that it may exhibit significant activity against certain therapeutic targets. For instance, its ability to modulate neurotransmitter receptors has been explored as a potential treatment for neurological disorders. Additionally, its anti-inflammatory properties have been highlighted as a possible therapeutic application in conditions such as rheumatoid arthritis and chronic inflammation.

In conclusion, the compound with CAS number 863587-95-5 and product name 6-4-(4-fluorophenyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising candidate in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting subject for further study. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutics that address unmet medical needs.